Cas no 1805405-81-5 (4-Bromo-3-cyano-2-fluorobenzenesulfonyl chloride)

• Product Name: 4-Bromo-3-cyano-2-fluorobenzenesulfonyl chloride
• CAS No: 1805405-81-5
• MF: C₇H₂BrClFNO₂S
• MW: 298.51668214798
• CID: 4973232
• Update Time: 2025-06-28

4-Bromo-3-cyano-2-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-2-fluorobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrClFNO2S/c8-5-1-2-6(14(9,12)13)7(10)4(5)3-11/h1-2H
• InChI Key： AOYAHELDWFBICX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1C#N)F)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 296.86622 g/mol
• Monoisotopic Mass: 296.86622 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.3
• Molecular Weight: 298.52

Additional information on 4-Bromo-3-cyano-2-fluorobenzenesulfonyl chloride

Comprehensive Overview of 4-Bromo-3-cyano-2-fluorobenzenesulfonyl chloride (CAS No. 1805405-81-5)

4-Bromo-3-cyano-2-fluorobenzenesulfonyl chloride (CAS No. 1805405-81-5) is a highly specialized sulfonyl chloride derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique bromo, cyano, and fluoro functional groups, serves as a versatile building block for the development of advanced heterocyclic compounds and bioactive molecules. Its molecular structure, featuring a benzenesulfonyl chloride core, makes it invaluable for cross-coupling reactions and nucleophilic substitutions, which are pivotal in modern drug discovery and material science.

The growing interest in 4-Bromo-3-cyano-2-fluorobenzenesulfonyl chloride is closely tied to its applications in medicinal chemistry. Researchers are increasingly exploring its potential as a precursor for kinase inhibitors and anticancer agents, aligning with the current focus on targeted therapies and precision medicine. The compound's electron-withdrawing groups enhance its reactivity, enabling efficient C-C bond formation and C-N coupling, which are critical for constructing complex pharmacophores. This aligns with the trending search queries such as "sulfonyl chloride applications in drug design" and "fluorinated aromatic compounds in oncology," reflecting the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, 4-Bromo-3-cyano-2-fluorobenzenesulfonyl chloride offers exceptional utility in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These methodologies are widely discussed in academic and industrial circles, particularly in the context of green chemistry and catalytic efficiency. The compound's halogenated and cyano substituents also facilitate click chemistry applications, a hot topic in bioconjugation and proteomics. Searches like "benzenesulfonyl chloride in click chemistry" and "bromo-cyano intermediates for bioconjugation" highlight its interdisciplinary appeal.

In the realm of material science, 4-Bromo-3-cyano-2-fluorobenzenesulfonyl chloride is gaining traction for its role in designing organic electronic materials and polymers. Its ability to introduce sulfonyl and fluoro moieties into molecular frameworks makes it a candidate for high-performance polymers and semiconductors. This resonates with the increasing demand for sustainable materials and energy-efficient technologies, as seen in popular queries like "fluorinated sulfonyl chlorides for OLEDs" and "aromatic sulfonation in polymer science."

Quality and safety protocols for handling 4-Bromo-3-cyano-2-fluorobenzenesulfonyl chloride are rigorously documented, ensuring compliance with global chemical regulations. Its stability under controlled conditions and compatibility with anhydrous solvents further enhance its practicality in laboratory settings. As the scientific community continues to explore its potential, this compound remains a focal point for innovations in synthetic methodology and applied chemistry.